Cas no 1021260-62-7 (methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate)

• Product Name: methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate
• CAS No: 1021260-62-7
• MF: C₁₇H₁₁FN₄O₃S
• MW: 370.357645273209
• CID: 5381128
• Update Time: 2025-08-05

methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• XGGVFNPFWOVKRD-UHFFFAOYSA-N
• methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate

• Inchi： 1S/C17H11FN4O3S/c1-25-15(24)9-3-2-4-11(7-9)19-16-21-22-14(23)12-6-5-10(18)8-13(12)20-17(22)26-16/h2-8H,1H3,(H,19,21)
• InChI Key： XGGVFNPFWOVKRD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC2SC3N(N=2)C(=O)C2=C(N=3)C=C(F)C=C2)=C1

Additional information on methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate

Comprehensive Analysis of Methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate (CAS No. 1021260-62-7)

Methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate (CAS No. 1021260-62-7) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thiadiazoloquinazoline derivative exhibits unique structural features, combining a fluorinated quinazoline core with a methyl benzoate moiety, making it a promising candidate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.

The compound's CAS number 1021260-62-7 serves as a crucial identifier in chemical databases, facilitating precise tracking in structure-activity relationship (SAR) studies. Recent literature highlights the growing importance of thiadiazole-quinazoline hybrids in addressing drug resistance challenges, a hot topic in medicinal chemistry. The 8-fluoro substitution enhances metabolic stability, while the methyl benzoate group offers opportunities for further structural modifications – key considerations when developing next-generation pharmaceuticals with improved pharmacokinetic properties.

From a synthetic chemistry perspective, methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate represents an excellent example of modern heterocyclic scaffold design. Its fused ring system demonstrates how strategic incorporation of nitrogen and sulfur atoms can modulate electronic properties – a principle extensively explored in organic electronics and photovoltaic materials development. The compound's fluorescence characteristics (stemming from its extended π-conjugation) make it relevant for OLED materials research, addressing the industry's demand for efficient emitters.

Analytical characterization of CAS 1021260-62-7 typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography – methodologies frequently searched by synthetic chemists. The methyl ester functionality provides a convenient handle for prodrug development, an area gaining traction in precision medicine approaches. Furthermore, the compound's hydrogen bonding capacity (via NH and carbonyl groups) makes it interesting for supramolecular chemistry applications, particularly in molecular recognition systems.

In drug discovery contexts, the thiadiazolo[2,3-b]quinazoline scaffold of this compound shows structural similarity to known EGFR inhibitors and PARP inhibitors – two target classes dominating oncology research. The fluorine atom at position 8 enhances membrane permeability, addressing a common challenge in CNS drug development. These attributes explain why methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate frequently appears in patents related to neurodegenerative disease treatments and anti-inflammatory agents.

The compound's thermal stability and solid-state properties make it valuable for pharmaceutical formulation scientists working on amorphous solid dispersions – a technology improving bioavailability of poorly soluble drugs. Its logP value (predicted to be moderate) suggests balanced lipophilicity, crucial for ADME optimization in lead compound development. These physicochemical properties align with current industry focus on drug-likeness and property-based design paradigms.

From an environmental perspective, researchers studying green chemistry approaches are investigating sustainable synthetic routes to thiadiazoloquinazoline derivatives like 1021260-62-7. Recent advances in catalytic amination and microwave-assisted synthesis offer potential for reducing the ecological footprint of producing such complex heterocycles. This responds to growing concerns about sustainable pharmaceutical manufacturing – a topic receiving increased regulatory and consumer attention.

In material science applications, the electron-deficient quinazoline core of this compound makes it interesting for developing n-type organic semiconductors. The thiadiazole ring contributes to charge transport properties, while the fluorine atom enables fine-tuning of molecular packing – critical factors in organic thin-film transistors (OTFTs) and flexible electronics. These applications connect with the booming interest in wearable sensors and Internet of Things (IoT) devices.

For analytical chemists, methyl 3-({8-fluoro-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate presents interesting challenges in method development due to its multiple functional groups. Optimal HPLC conditions for this compound typically involve C18 columns with acidic mobile phases – information highly sought after in quality control laboratories. The compound's UV chromophores allow sensitive detection, making it suitable as a chemical standard for method validation.

Looking forward, CAS 1021260-62-7 exemplifies the convergence of multiple scientific disciplines. Its potential applications span from bioconjugation chemistry (using the reactive NH group) to metal-organic frameworks (as a functional linker). The compound's versatility ensures its continued relevance across drug discovery, materials engineering, and analytical science – fields that dominate contemporary research funding and innovation pipelines.